Cas no 59380-22-2 (4,5-Dimethyl-2-(phenyldiazenyl)phenol)

• Product Name: 4,5-Dimethyl-2-(phenyldiazenyl)phenol
• CAS No: 59380-22-2
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD00086206
• CID: 1614456
• PubChem ID: 256014
• Update Time: 2025-04-21

4,5-Dimethyl-2-(phenyldiazenyl)phenol Chemical and Physical Properties

Names and Identifiers

• (6Z)-3,4-dimethyl-6-(phenylhydrazinylidene)cyclohexa-2,4-dien-1-one
• SBB061703
• hexahydropyrene
• Symm. Diphenyl-diacetamid
• Pyrene, 1,2,3,6,7,8-hexahydro-
• 1,2,3,6,7,8-Hexahydro-pyren
• H9605_ALDRICH
• 4,5-Dimethyl-2-phenylazo-phenol
• AC1Q1GMD
• Bis-phenylacetylamin
• 6-Oxy-3.4-dimethyl-azobenzol
• 1,2,3,6,7,8-hexahydro-pyrene
• sym-hexahydropyrene
• bis-phenylacetyl-amine
• 1,3,6,7,8-Hexahydropyrene
• symm.Benzolazo-asymm.-o-xylenol
• AC1L2LVC
• 5-Benzolazo-4-oxy-o-xylol
• ACMC-20aj40
• 2,2'-Diphenyl-diacetamid
• MFCD00086206
• NSC-82204
• ALBB-026758
• 4,5-DIMETHYL-2-(2-PHENYLDIAZEN-1-YL)PHENOL
• NCIOpen2_004422
• 4,5-dimethyl-2-phenyldiazenylphenol
• AKOS000461129
• AKOS024332812
• NSC82204
• 59380-22-2
• 4,5-dimethyl-2-(phenyldiazenyl)phenol
• BBL018942
• 4,5-dimethyl-2-hydroxyazobenzene
• STK259235
• 1081544-43-5
• 4,5-dimethyl-2-[(E)-2-phenyldiazen-1-yl]phenol
• VS-06832
• 4,5-dimethyl-2-[(E)-phenyldiazenyl]phenol
• phenol, 4,5-dimethyl-2-(phenylazo)-
• 4,5-dimethyl-2-[(1E)-2-phenyldiazen-1-yl]phenol
• 4,5-Dimethyl-2-(phenyldiazenyl)phenol

• MDL： MFCD00086206
• Inchi： 1S/C14H14N2O/c1-10-8-13(14(17)9-11(10)2)16-15-12-6-4-3-5-7-12/h3-9,17H,1-2H3/b16-15+
• InChI Key： SPEPVWIRTRUBBB-FOCLMDBBSA-N
• SMILES： OC1C(=CC(C)=C(C)C=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.09
• Boiling Point: 359.7°C at 760 mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.58
• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes